Cas no 890605-25-1 (methyl 2-(2E)-3-(5-ethylfuran-2-yl)prop-2-enamidobenzoate)

• Product Name: methyl 2-(2E)-3-(5-ethylfuran-2-yl)prop-2-enamidobenzoate
• CAS No: 890605-25-1
• MF: C₁₇H₁₇NO₄
• MW: 299.321184873581
• CID: 5440168
• Update Time: 2025-05-26

methyl 2-(2E)-3-(5-ethylfuran-2-yl)prop-2-enamidobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[[(E)-3-(5-ethylfuran-2-yl)prop-2-enoyl]amino]benzoate
• Benzoic acid, 2-[[3-(5-ethyl-2-furanyl)-1-oxo-2-propen-1-yl]amino]-, methyl ester
• methyl 2-(2E)-3-(5-ethylfuran-2-yl)prop-2-enamidobenzoate

• Inchi： 1S/C17H17NO4/c1-3-12-8-9-13(22-12)10-11-16(19)18-15-7-5-4-6-14(15)17(20)21-2/h4-11H,3H2,1-2H3,(H,18,19)
• InChI Key： UAOVQZFYNCPJHN-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1NC(=O)C=CC1=CC=C(CC)O1

Additional information on methyl 2-(2E)-3-(5-ethylfuran-2-yl)prop-2-enamidobenzoate

Research Briefing on Methyl 2-(2E)-3-(5-Ethylfuran-2-yl)prop-2-enamidobenzoate (CAS: 890605-25-1): Recent Advances and Applications

The compound methyl 2-(2E)-3-(5-ethylfuran-2-yl)prop-2-enamidobenzoate (CAS: 890605-25-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic applications, providing a comprehensive overview for researchers and industry professionals.

Recent studies have highlighted the unique structural features of this compound, which combines a furan moiety with an acrylamide ester, making it a promising candidate for drug development. Its molecular framework allows for interactions with various biological targets, particularly in inflammatory and oncogenic pathways. Researchers have explored its role as a modulator of key enzymes and receptors, with preliminary data suggesting efficacy in preclinical models of cancer and autoimmune diseases.

In terms of synthesis, advancements have been made in optimizing the yield and purity of methyl 2-(2E)-3-(5-ethylfuran-2-yl)prop-2-enamidobenzoate. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic method that reduces byproducts and enhances scalability. This methodological improvement is critical for future industrial applications, ensuring consistent quality in large-scale production.

Biological evaluations have revealed that this compound exhibits potent inhibitory effects on specific kinases involved in cell proliferation and inflammation. For instance, in vitro assays demonstrated significant suppression of NF-κB signaling, a pathway implicated in chronic inflammatory conditions. Additionally, animal studies have shown reduced tumor growth in xenograft models, underscoring its potential as an antitumor agent. These findings are supported by molecular docking simulations, which predict strong binding affinities to target proteins.

Despite these promising results, challenges remain in translating these discoveries into clinical applications. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further structural modifications or formulation strategies to enhance its therapeutic index. Researchers are also investigating its safety profile, with early toxicity data suggesting a manageable side effect spectrum at effective doses.

In conclusion, methyl 2-(2E)-3-(5-ethylfuran-2-yl)prop-2-enamidobenzoate represents a versatile scaffold with significant potential in drug discovery. Ongoing research aims to refine its properties and explore broader applications, including combination therapies and targeted delivery systems. This briefing underscores the importance of continued investment in its development, as it may pave the way for novel treatments in oncology and immunology.